molecular formula C14H12N2O2 B8618105 2-(N'-Benzylidene-hydrazino)-benzoic acid

2-(N'-Benzylidene-hydrazino)-benzoic acid

Cat. No. B8618105
M. Wt: 240.26 g/mol
InChI Key: JWHPRNIQGLRBPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(N'-Benzylidene-hydrazino)-benzoic acid is a useful research compound. Its molecular formula is C14H12N2O2 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(N'-Benzylidene-hydrazino)-benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(N'-Benzylidene-hydrazino)-benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(N'-Benzylidene-hydrazino)-benzoic acid

Molecular Formula

C14H12N2O2

Molecular Weight

240.26 g/mol

IUPAC Name

2-(2-benzylidenehydrazinyl)benzoic acid

InChI

InChI=1S/C14H12N2O2/c17-14(18)12-8-4-5-9-13(12)16-15-10-11-6-2-1-3-7-11/h1-10,16H,(H,17,18)

InChI Key

JWHPRNIQGLRBPH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=NNC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-hydrazino-benzoic acid mono hydrochloric acid salt (13.66 g, 72.42 mmol) dissolved in water (580 mL) and ethanol (125 mL) was added a solution of benzaldehyde (7.35 mL, 72.42 mmol) in ethanol (20 mL) dropwise at room temperature. The reaction mixture was stirred at room temperature for an additional 3 hours. The resulting solid was collected by filtration and dried in a vacuum oven to provide 12.0 g (69%) of 2-(N′-benzylidene-hydrazino)-benzoic acid as a yellow solid.
Quantity
13.66 g
Type
reactant
Reaction Step One
Name
Quantity
580 mL
Type
solvent
Reaction Step One
Quantity
7.35 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
125 mL
Type
solvent
Reaction Step Two

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